Cas no 2172318-27-1 (2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid
• CAS No: 2172318-27-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6212509
• PubChem ID: 165806821
• Update Time: 2025-06-10

2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid
• 2172318-27-1
• EN300-1522680
• 2-{1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclopropyl}acetic acid

• Inchi： 1S/C27H32N2O5/c30-24(29-27(14-15-27)17-25(31)32)13-3-1-2-8-16-28-26(33)34-18-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,1-3,8,13-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CLRYLKBCJQSWFH-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid

Introduction to 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid (CAS No. 2172318-27-1) in Modern Chemical and Pharmaceutical Research

2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid, identified by its CAS number 2172318-27-1, represents a sophisticated compound with significant potential in the realm of chemical and pharmaceutical innovation. This molecule, featuring a complex structure that integrates cyclopropyl, amino, and fluorenylmethoxycarbonyl (Fmoc) functionalities, has garnered attention due to its structural novelty and the promising biological activities it exhibits. The presence of these distinct chemical moieties not only makes it a subject of interest for medicinal chemists but also positions it as a candidate for further exploration in drug discovery and therapeutic development.

The compound's core structure consists of a seven-membered amide-linked chain that incorporates a cyclopropyl ring, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The amino group is further modified with an Fmoc protecting group, a common feature in peptide synthesis but also applicable in the design of peptidomimetics—molecules mimicking peptide sequences without the need for proteolytic degradation. This design approach is particularly valuable in creating bioactive molecules with enhanced pharmacokinetic profiles.

The fluorenylmethoxycarbonyl moiety, while primarily recognized for its role as an amino acid protecting group in peptide chemistry, adds another layer of complexity to this compound. Its incorporation into the molecular framework suggests potential applications beyond simple peptidomimetics, possibly extending into areas such as fluorescent probes or photoactivatable compounds. The combination of these elements makes 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid a multifaceted molecule with diverse applications.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties. The cyclopropyl ring in this compound enhances its rigidity, which can be advantageous in terms of binding affinity and resistance to enzymatic degradation. Furthermore, the amide linkage provides stability while allowing for conformational flexibility necessary for biological activity. These features make it an attractive scaffold for designing molecules that interact with biological targets in a specific manner.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid suggest interactions with receptors or enzymes involved in these pathways. For instance, the cyclopropyl group has been shown to mimic certain natural substrates or inhibitors, potentially leading to the development of novel therapeutic agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid contribute to this diversity by introducing novel structural elements that may not be present in existing drug candidates. This diversity is crucial for identifying new mechanisms of action and overcoming resistance mechanisms associated with current therapies.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been instrumental in facilitating the preparation of such intricate structures.

The potential applications of 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For example, its structural features could be exploited to develop novel agrochemicals that interact with biological targets in plants or pests while exhibiting reduced environmental impact.

In conclusion,2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopropyl}acetic acid (CAS No. 2172318-27-1) represents a promising candidate for further research and development in chemical biology and pharmaceutical sciences. Its unique structural features offer opportunities for designing novel bioactive molecules with potential applications across multiple therapeutic areas. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments for human diseases.